Cas no 1858774-03-4 (tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate)

• Product Name: tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate
• CAS No: 1858774-03-4
• MF: C₁₈H₃₆INO₃
• MW: 441.387818336487
• CID: 6322280
• PubChem ID: 165963524
• Update Time: 2025-07-02

tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate
• 1858774-03-4
• EN300-1136069

• Inchi： 1S/C18H36INO3/c1-9-20(15(21)23-17(5,6)7)14-18(8,13-19)22-12-10-11-16(2,3)4/h9-14H2,1-8H3
• InChI Key： GPOTUNYJBWTVOQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCCCC(C)(C)C

Computed Properties

• Exact Mass: 441.17399g/mol
• Monoisotopic Mass: 441.17399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate

Comprehensive Overview of tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate (CAS No. 1858774-03-4)

The compound tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate (CAS No. 1858774-03-4) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a tert-butyl group, an ethylcarbamate moiety, and an iodo substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its unique reactivity and potential applications in drug discovery and material science.

One of the key features of tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate is its iodo functional group, which allows for versatile cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecular architectures. The presence of the 4,4-dimethylpentyl ether linkage further enhances its solubility in non-polar solvents, making it suitable for a wide range of experimental conditions.

In recent years, the demand for tert-butyl-protected intermediates like this compound has surged, driven by advancements in peptide synthesis and PROTAC (Proteolysis Targeting Chimeras) technology. PROTACs, a hot topic in drug development, rely heavily on such building blocks to create bifunctional molecules that degrade target proteins. This aligns with the growing trend of targeted protein degradation therapies, which are frequently searched in scientific databases and AI-driven research tools.

The stability of tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate under various conditions is another area of interest. Its ethylcarbamate group provides robustness against hydrolysis, while the tert-butyl moiety offers steric protection, ensuring longevity in storage and reaction environments. These properties are critical for high-throughput screening and combinatorial chemistry, where reproducibility is paramount.

From an industrial perspective, scalability is a major consideration. The synthesis of this compound involves multi-step procedures, often requiring optimized conditions to achieve high yields. Researchers frequently search for "efficient synthesis of iodo-containing intermediates" or "tert-butyl protection strategies," reflecting the need for practical methodologies. This compound's versatility addresses such queries, offering a reliable template for further derivatization.

Environmental and safety considerations are also paramount in modern chemistry. While tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate is not classified as hazardous, its handling requires standard laboratory precautions due to the presence of the iodo group. Proper disposal and waste management protocols are essential to align with green chemistry principles, a topic gaining traction in both academic and industrial settings.

In conclusion, tert-butyl N-{2-[(4,4-dimethylpentyl)oxy]-3-iodo-2-methylpropyl}-N-ethylcarbamate (CAS No. 1858774-03-4) represents a sophisticated tool for synthetic chemists and pharmaceutical researchers. Its structural complexity, combined with its applicability in cutting-edge therapies like PROTACs, positions it as a compound of significant interest. As the scientific community continues to explore novel synthetic routes and applications, this molecule is poised to play a pivotal role in the future of chemical innovation.